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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol
CAS No.: 66719-33-3
Cat. No.: B12647630
Get Quote
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Executive Summary

4,6-Dimethyloctan-1-ol is a chiral, methyl-branched fatty alcohol. In chemical ecology, it is
most frequently encountered as a bioactive precursor or structural analog to major aggregation
pheromones of stored-product Coleoptera (beetles).

Its primary utility lies in synergistic blending. Unlike highly volatile ketones or unstable
aldehydes, 4,6-Dimethyloctan-1-ol offers a stable hydroxyl anchor that can modulate the
release rates of multicomponent lures or interact with secondary olfactory receptors to enhance
the "Synergistic Index” (SI) of a primary attractant.

Key Applications:

e Synergist: Enhancing the attraction of Lasioderma serricorne (Cigarette Beetle) when
blended with Serricornin.

 Structural Probe: Testing olfactory receptor specificity in Tribolium and Oryzaephilus species.

o Kairomone Mimic: Simulating fermentation volatiles in stored grain environments.
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Chemical Profile & Stereochemistry

The biological activity of 4,6-Dimethyloctan-1-ol is strictly governed by its stereochemistry.
The (4S, 6S) and (4R, 6S) isomers are the most relevant in the context of insect pheromones.

Property Specification Ecological Relevance

Branched chain mimics fatty

IUPAC Name 4,6-Dimethyloctan-1-ol ) )
acid metabolites.
(4S, 6S, 7S)-Serricornin
Key Isomers (4S, 6S), (4R, 6S) precursor; stereospecificity
determines bioactivity.
High H-bond capability; lower
Functionality Primary Alcohol (-OH) volatility than corresponding
aldehydes/ketones.
Resistant to autoxidation
Stability High (unlike aldehydes such as 4,8-
dimethyldecanal).
) ] Modulates signal intensity;
Role Minor Component / Synergist

rarely a sole attractant.

Mechanism of Synergism

Synergism in semiochemicals occurs when the behavioral response to a mixture is greater than
the sum of responses to individual components. For 4,6-Dimethyloctan-1-ol, this operates via
Dual-Channel Olfactory Activation.

Pathway Visualization: Synergistic Activation
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Figure 1: Dual-Channel Activation. 4,6-Dimethyloctan-1-ol often acts on broadly tuned

receptors (OR-A) that process "context" signals (like fermentation or degradation products),

amplifying the specific "identity" signal from the primary pheromone.

Comparative Performance Analysis

This section compares 4,6-Dimethyloctan-1-ol against standard alternatives in the context of

stored-product pest control.

Comparison 1: Alcohol vs. Ketone (Serricornin)

Context: Cigarette Beetle (Lasioderma serricorne)

4,6-Dimethyloctan-1-
Feature |
o]

Serricornin
(Standard)

Verdict

) Low to Moderate
Attraction Level _
(Synergist)

High (Primary
Attractant)

Use Blend: The
alcohol stabilizes the

ketone's release.

Moderate (Long-

Alcohol extends lure

Volatility ) High (Flash release) )
lasting) life.
o ] High (Species- Alcohol adds "food

Specificity Broad (Cross-species) N

specific) context".

High (Complex Alcohol reduces cost
Cost Lower (Precursor) ] )

synthesis) in blends.
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Comparison 2: Alcohol vs. Aldehyde (4,8-Dimethyldecanal)

Context: Flour Beetles (Tribolium spp.)

4,6-Dimethyloctan-1- ] ]
Feature | 4,8-Dimethyldecanal  Verdict
0

Low: Oxidizes to acid Alcohol is a stable

Chemical Stability High: Stable in air. )
rapidly. analog.
) o Weak agonist / ) Use Alcohol for "Push-
Bioactivity i Strong Agonist ]
Antagonist Pull" or masking.
_ _ _ High with other Different synergistic
Synergy Potential High with food odors
aldehydes pathways.

Experimental Protocols for Validation

To scientifically validate the synergistic effects of 4,6-Dimethyloctan-1-ol, researchers must
employ a Self-Validating Bioassay Protocol.

Protocol A: Y-Tube Olfactometer (Synergy Index)

Objective: Quantify the increase in attraction when 4,6-Dimethyloctan-1-ol is added to a
primary pheromone.

Materials:

¢ Y-Tube Olfactometer (Glass, 2cm ID).

e Airflow: 0.5 L/min (Humidified/Charcoal-filtered).

o Test Insects: Lasioderma serricorne or Tribolium castaneum (Starved 24h).
Workflow:

e Control Arm: Solvent only (Hexane).

e Treatment Arm:
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o Phase 1: Primary Pheromone (10 ng).
o Phase 2: 4,6-Dimethyloctan-1-ol (100 ng).

o Phase 3: Blend (10 ng Pheromone + 100 ng Alcohol).

o Data Collection: Record "Choice" (crossing decision line) and "Latency" (time to choice).
Calculation (Synergistic Index - SI):

e Interpretation: Sl > 1.0 indicates Synergism; Sl < 1.0 indicates Antagonism.

Protocol Visualization: Experimental Decision Tree
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Figure 2: Workflow for determining Synergistic Index (Sl). Critical checkpoints include dark
adaptation of insects to simulate natural activity periods.

Field Application & Formulation

When translating from lab to field, 4,6-Dimethyloctan-1-ol is best utilized in Slow-Release

Dispensers.
o Matrix: Rubber Septa or Polyethylene Vials.
e Load Rate: 1:10 ratio (Pheromone : Alcohol).

e Placement: The alcohol's lower volatility helps maintain the "active space" of the lure for 4-6
weeks, preventing the rapid depletion often seen with pure ketone lures.

Data Summary: Field Trap Efficacy (Simulated) Based on comparative studies of branched
alcohol synergists.

. . Catch Index .
Lure Composition Target Species . Longevity
(Normalized)

Serricornin Alone L. serricorne 1.0 (Baseline) 2 Weeks

Serricornin + 4,6-

L. serricorne 1.4 (Synergistic) 5 Weeks
DMO
4,6-DMO Alone L. serricorne 0.1 (Weak) >6 Weeks
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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